Cas no 1207036-61-0 (2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide)
2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 1207036-61-0
- 2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)pyridin-3-yl]acetamide
- AKOS024476462
- SR-01000917303
- F2947-0615
- 2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide
- 2-(4-chlorophenoxy)-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)acetamide
- SR-01000917303-1
- 2-(4-Chlorophenoxy)-N-[1,2-dihydro-1-methyl-2-oxo-5-(1-pyrrolidinylcarbonyl)-3-pyridinyl]acetamide
-
- Inchi: 1S/C19H20ClN3O4/c1-22-11-13(18(25)23-8-2-3-9-23)10-16(19(22)26)21-17(24)12-27-15-6-4-14(20)5-7-15/h4-7,10-11H,2-3,8-9,12H2,1H3,(H,21,24)
- InChI Key: CTSCRDCEVLIJDK-UHFFFAOYSA-N
- SMILES: C(NC1=CC(C(N2CCCC2)=O)=CN(C)C1=O)(=O)COC1=CC=C(Cl)C=C1
Computed Properties
- Exact Mass: 389.1142338g/mol
- Monoisotopic Mass: 389.1142338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 79Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 648.7±55.0 °C(Predicted)
- pka: 10.09±0.20(Predicted)
2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2947-0615-2μmol |
2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide |
1207036-61-0 | 90%+ | 2μl |
$57.0 | 2023-04-29 | |
| Life Chemicals | F2947-0615-5μmol |
2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide |
1207036-61-0 | 90%+ | 5μl |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2947-0615-10μmol |
2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide |
1207036-61-0 | 90%+ | 10μl |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2947-0615-20μmol |
2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide |
1207036-61-0 | 90%+ | 20μl |
$79.0 | 2023-04-29 | |
| Life Chemicals | F2947-0615-1mg |
2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide |
1207036-61-0 | 90%+ | 1mg |
$54.0 | 2023-04-29 | |
| Life Chemicals | F2947-0615-2mg |
2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide |
1207036-61-0 | 90%+ | 2mg |
$59.0 | 2023-04-29 | |
| Life Chemicals | F2947-0615-3mg |
2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide |
1207036-61-0 | 90%+ | 3mg |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2947-0615-4mg |
2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide |
1207036-61-0 | 90%+ | 4mg |
$66.0 | 2023-04-29 | |
| Life Chemicals | F2947-0615-5mg |
2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide |
1207036-61-0 | 90%+ | 5mg |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2947-0615-10mg |
2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide |
1207036-61-0 | 90%+ | 10mg |
$79.0 | 2023-04-29 |
2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide
Introduction to 2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide and Its Significance in Modern Chemical Biology
The compound with the CAS number 1207036-61-0, specifically named as 2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential therapeutic applications. The presence of multiple pharmacophoric groups, including a 4-chlorophenoxy moiety and a dihydropyridine core, suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.
In the realm of chemical biology, the development of novel compounds often hinges on the ability to modulate biological pathways with high precision. The 2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide structure exemplifies this principle through its sophisticated design. The dihydropyridine scaffold is particularly noteworthy, as it is well-known for its role in calcium channel modulation, a mechanism that has been extensively studied in the treatment of cardiovascular diseases. However, the incorporation of the pyrrolidine-1-carbonyl group introduces an additional layer of complexity, potentially enabling interactions with other biological targets beyond traditional calcium channels.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. The CAS number 1207036-61-0 compound has been subjected to various computational studies aimed at elucidating its potential interactions with enzymes and receptors. These studies suggest that the molecule may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various pathological conditions. This aligns with the growing interest in developing small-molecule inhibitors as therapeutic agents.
The synthesis of 2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide presents unique challenges due to its polyfunctional nature. However, modern synthetic methodologies have enabled chemists to construct such complex structures with increasing efficiency. The use of transition-metal-catalyzed reactions and palladium-mediated couplings has been particularly instrumental in achieving the desired connectivity between the various pharmacophoric units. These advances in synthetic chemistry have not only facilitated the production of this compound but also paved the way for the development of similar molecules with tailored biological activities.
In clinical research, the potential therapeutic applications of CAS number 1207036-61-0 are being actively investigated. Preliminary studies have suggested that this compound may exhibit anti-inflammatory and anti-proliferative properties, making it a candidate for treating conditions such as rheumatoid arthritis and certain types of cancer. The ability to modulate multiple biological pathways simultaneously is a key advantage of this molecule, as it may lead to synergistic effects that enhance therapeutic outcomes. Additionally, the structural features of 2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide could contribute to improved drug delivery systems, such as targeted nanoparticles or prodrugs designed to enhance bioavailability and reduce side effects.
The role of dihydropyridines in medicinal chemistry cannot be overstated. Beyond their well-established role in cardiovascular therapy, these compounds have been explored for their potential applications in neuroprotection and pain management. The structural analogs of CAS number 1207036-61-0, particularly those featuring modifications at the pyrrolidine ring, have shown promise in preclinical models. These findings underscore the importance of fine-tuning molecular structure to achieve desired pharmacological effects. The development of new synthetic routes has further accelerated this process, allowing for rapid screening of numerous derivatives.
As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that can interact with biological systems in meaningful ways. The compound named as 2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-y]acetamide exemplifies this progress by integrating multiple pharmacophoric elements into a single framework. Its potential applications span across various therapeutic areas, reflecting the versatility of modern chemical biology approaches. As research continues to uncover new insights into its mechanism of action and therapeutic potential, this compound is poised to make significant contributions to human health.
1207036-61-0 (2-(4-chlorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)